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A comprehensive analysis of emerging biomarkers has identified ELA-11, a peptide fragment of

the hormone ELABELA, as a promising new diagnostic biomarker for heart failure. This guide

provides an objective comparison of ELA-11's performance against established and alternative

biomarkers, supported by experimental data, to assist researchers, scientists, and drug

development professionals in evaluating its potential.

Executive Summary
Heart failure remains a significant global health challenge, necessitating the development of

more precise and reliable diagnostic tools. While natriuretic peptides like NT-proBNP are the

current gold standard, their limitations have spurred the search for novel biomarkers. ELA-11,

acting through the Apelin receptor (APJ), has demonstrated a potential role in cardiovascular

regulation and heart failure pathophysiology. This guide presents a comparative analysis of

ELA-11 against NT-proBNP, soluble ST2 (sST2), and Galectin-3, focusing on their diagnostic

accuracy and the experimental protocols for their measurement.

Comparative Diagnostic Performance
The diagnostic utility of a biomarker is primarily assessed by its sensitivity, specificity, and the

Area Under the Receiver Operating Characteristic (ROC) Curve (AUC). The following table

summarizes the available data for ELA-11 (as ELABELA) and its key comparators in the

context of heart failure diagnosis.
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Biomarker AUC Sensitivity Specificity
Patient
Population

Citation

ELA-11

(ELABELA)
0.835 62.52% 95.92%

Heart Failure

Patients
[1]

NT-proBNP 0.926 93.0% 74.2%

Suspected

Chronic Heart

Failure

[2]

0.874 94.6% 50.0%
Primary Care

Patients
[3]

Soluble ST2

(sST2)
0.75 72% 65% Heart Failure [1][4]

0.62 - -

Acute Heart

Failure

Syndromes

[5]

Galectin-3 0.927 77.78% 95%

Heart Failure

with

Preserved

Ejection

Fraction

(HFpEF)

[6]

0.813 92% 71%
Chronic Heart

Failure
[7]

0.763 76.0% 71.9%

Heart Failure

with

Preserved

Ejection

Fraction

(HFpEF)

[8]

Signaling Pathway and Experimental Workflow
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To understand the biological role of ELA-11 and the general process of its quantification, the

following diagrams illustrate its signaling pathway and a typical experimental workflow for

biomarker measurement.
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ELA-11 Signaling Pathway
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Biomarker Measurement Workflow

1. Sample Collection
(e.g., Plasma, Serum)

2. Sample Preparation
(e.g., Dilution, Centrifugation)

3. Immunoassay (ELISA)
- Add sample to antibody-coated plate

- Incubation steps
- Add detection antibody

- Add substrate

4. Data Acquisition
(Read absorbance at 450 nm)

5. Data Analysis
(Calculate concentration from standard curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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